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Compound of Interest

Compound Name: MBM-55

Cat. No.: B10821444

Get Quote

MBM-55 is a potent and selective inhibitor of NIMA-related kinase 2 (NEK2), a serine/threonine

kinase implicated in the regulation of mitosis.[1][2] Its targeted action on NEK2 leads to cell

cycle arrest and apoptosis in cancer cells, positioning MBM-55 as a promising candidate for

anti-cancer therapeutic development.[1][2][3] This technical guide provides a comprehensive

overview of the chemical structure, properties, and biological activities of MBM-55, complete

with detailed experimental protocols and data presented for ease of reference by researchers,

scientists, and drug development professionals.

Chemical Structure and Properties
MBM-55, with the IUPAC name 4-(7-(1-(2-(dimethylamino)ethyl)-1H-pyrazol-4-yl)imidazo[1,2-

a]pyridin-3-yl)-2-((3-fluorobenzyl)oxy)benzamide, is a complex heterocyclic molecule. Its

chemical and physical properties are summarized in the table below.
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Property Value Reference

Chemical Formula C28H27FN6O2 [4][5]

Molecular Weight 498.55 g/mol [4]

CAS Number 2083622-09-5 [4]

Appearance Solid [4]

Purity >98% [6]

Solubility Soluble in DMSO [6]

SMILES

CN(C)CCn1cc(cn1)-

c1ccn2c(cnc2c1)-

c1ccc(C(N)=O)c(OCc2cccc(F)

c2)c1

[6]

Biological Activity and Mechanism of Action
MBM-55 exerts its anti-cancer effects primarily through the potent and selective inhibition of

NEK2.[1] NEK2 plays a crucial role in centrosome separation and spindle assembly during

mitosis.[1] By inhibiting NEK2, MBM-55 disrupts these processes, leading to mitotic

catastrophe, G2/M phase cell cycle arrest, and subsequent apoptosis.[1][2][3]

Kinase Inhibitory Profile
The inhibitory activity of MBM-55 against NEK2 and a panel of other kinases has been

quantified, demonstrating its high selectivity.

Kinase IC50 (nM) Reference

NEK2 1.0 [1]

RSK1 5.4 [1]

DYRK1a 6.5 [1]

Anti-proliferative Activity
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MBM-55 has demonstrated potent anti-proliferative activity against various human cancer cell

lines.

Cell Line Cancer Type IC50 (µM) Reference

MGC-803 Gastric Cancer 0.53 [1]

HCT-116 Colorectal Cancer 0.84 [1]

Bel-7402
Hepatocellular

Carcinoma
7.13 [1]

Signaling Pathway
The mechanism of action of MBM-55 can be visualized as a signaling pathway where the

inhibition of NEK2 leads to downstream effects on the cell cycle and cell survival.
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Caption: MBM-55 inhibits NEK2, disrupting mitosis and leading to cell cycle arrest and

apoptosis.

Experimental Protocols
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The following are detailed methodologies for key experiments cited in the characterization of

MBM-55.

NEK2 Kinase Assay
This assay quantifies the enzymatic activity of NEK2 and the inhibitory effect of MBM-55. A

common method is the ADP-Glo™ Kinase Assay.[7]

Reagents: Recombinant human NEK2 enzyme, kinase buffer (e.g., 40mM Tris, pH 7.5,

20mM MgCl2, 0.1mg/ml BSA, 50 µM DTT), ATP, and the NEK2 substrate (e.g., myelin basic

protein).[7]

Procedure:

Prepare a reaction mixture containing the kinase buffer, NEK2 enzyme, and MBM-55 at

various concentrations.

Initiate the kinase reaction by adding ATP and the substrate.

Incubate the reaction at 30°C for a specified time (e.g., 30 minutes).[7]

Stop the reaction and measure the amount of ADP produced using a luminometer, which

is proportional to the kinase activity.

Data Analysis: The IC50 value is determined by plotting the percentage of kinase inhibition

against the logarithm of the MBM-55 concentration and fitting the data to a sigmoidal dose-

response curve.

Cell Proliferation Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a

measure of cell viability and proliferation.

Cell Seeding: Seed cancer cells (e.g., HCT-116) in a 96-well plate at a density of 5,000-

10,000 cells/well and allow them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of MBM-55 and a vehicle

control (e.g., DMSO) for a specified period (e.g., 72 hours).
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MTT Incubation: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to each well and incubate for 2-4 hours at 37°C.[8]

Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent

solution) to dissolve the formazan crystals.[8]

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated

control cells. The IC50 value is determined by plotting the percentage of viability against the

logarithm of the MBM-55 concentration.

Cell Cycle Analysis
Flow cytometry with propidium iodide (PI) staining is used to analyze the distribution of cells in

different phases of the cell cycle.

Cell Treatment and Harvesting: Treat cells (e.g., HCT-116) with MBM-55 or a vehicle control

for a specified time (e.g., 24 hours). Harvest the cells by trypsinization and wash with PBS.

Cell Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently and store at -20°C

overnight.

Staining: Wash the fixed cells with PBS and then resuspend them in a staining solution

containing propidium iodide (PI) and RNase A.[5]

Flow Cytometry: Analyze the stained cells using a flow cytometer. The PI fluorescence

intensity is proportional to the DNA content.

Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is

quantified using cell cycle analysis software.

Apoptosis Assay (Annexin V/PI Staining)
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic,

and necrotic cells.
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Cell Treatment and Harvesting: Treat cells with MBM-55 or a vehicle control. Harvest both

adherent and floating cells and wash with cold PBS.

Staining: Resuspend the cells in Annexin V binding buffer.[4] Add FITC-conjugated Annexin

V and propidium iodide (PI) to the cell suspension.[9][10]

Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.[4]

Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-FITC positive, PI

negative cells are in early apoptosis, while cells positive for both stains are in late apoptosis

or necrosis.[4]

Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late

apoptotic/necrotic).

In Vivo Tumor Xenograft Study
This study evaluates the anti-tumor efficacy of MBM-55 in a living organism.

Animal Model: Use immunodeficient mice (e.g., BALB/c nude mice).

Tumor Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g.,

HCT-116) into the flank of each mouse.[11]

Tumor Growth and Treatment: Monitor tumor growth. When tumors reach a palpable size

(e.g., 100-200 mm³), randomize the mice into treatment and control groups.[12] Administer

MBM-55 (e.g., intraperitoneally) and a vehicle control according to a predetermined schedule

and dosage.

Monitoring: Measure tumor volume and body weight regularly throughout the study.

Endpoint: At the end of the study, euthanize the mice, and excise and weigh the tumors.

Data Analysis: Compare the tumor growth inhibition in the MBM-55-treated group to the

control group.

Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b10821444/docs?utm_src=pdf-body#mbm-55-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://biologi.ub.ac.id/fisiologi/wp-content/uploads/sites/9/2018/12/Apoptotic-assay_en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://www.benchchem.com/product/b10821444/docs?utm_src=pdf-body#mbm-55-a-technical-guide-for-researchers-and-drug-development-professionals
https://pmc.ncbi.nlm.nih.gov/articles/PMC3201722/
https://www.reactionbiology.com/wp-content/uploads/2023/07/HCT-116_subcutaneous.pdf
https://www.benchchem.com/product/b10821444/docs?utm_src=pdf-body#mbm-55-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b10821444/docs?utm_src=pdf-body#mbm-55-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a typical experimental workflow for the preclinical evaluation of

MBM-55.
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Caption: A streamlined workflow for the preclinical assessment of MBM-55.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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